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Compound of Interest

Compound Name: Solabegron hydrochloride

Cat. No.: B1681909 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Solabegron hydrochloride. The following

procedural guidance is designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Summary of Safety Information
The following table summarizes the key safety data for compounds similar to Solabegron
hydrochloride. It is important to note that the toxicological properties of Solabegron
hydrochloride have not been thoroughly investigated. Therefore, it should be handled with

care, assuming it may have hazardous properties.
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Parameter Information Source

GHS Hazard Statements H400: Very toxic to aquatic life.

GHS Precautionary

Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container to an

approved waste disposal plant.

Occupational Exposure Limits

No specific occupational

exposure limit values have

been established.

[1]

Storage

Store in a tightly closed

container in a dry, well-

ventilated place.

Recommended storage

temperature is 2-8°C. Store

with a desiccant.

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Solabegron hydrochloride to

determine the appropriate level of personal protective equipment. Based on general laboratory

safety standards and information for similar compounds, the following PPE is recommended.

Core Requirements:

Lab Coat: A clean, buttoned lab coat or gown should be worn to protect street clothes and

skin.[3]

Gloves: Wear compatible chemical-resistant gloves.[1] Given that the compound's properties

are not fully known, double gloving may be advisable, especially when handling larger

quantities or for prolonged periods.
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Eye Protection: Safety glasses with side shields or chemical safety goggles are necessary to

protect from splashes or airborne particles.[1][3]

Additional PPE for Specific Procedures:

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be worn.[1] Work should ideally be

conducted in a chemical fume hood or a Class II Biosafety Cabinet to minimize inhalation

exposure.[4]

Face Shield: A face shield may be required in addition to safety goggles when there is a

significant risk of splashing.[5]
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Handling Solabegron Hydrochloride

Start: Assess Handling Task

Weighing or potential for dust/aerosol generation?

Working with solutions or risk of splash?

No
Additional PPE:

- Respirator (N95 or higher)

Yes

Standard Handling (e.g., preparing solutions in a fume hood)

No
Additional PPE:
- Face Shield

Yes

Required PPE:
- Lab Coat

- Chemical-resistant Gloves
- Safety Glasses with Side Shields

Click to download full resolution via product page

Caption: PPE selection workflow for handling Solabegron hydrochloride.
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Operational Plan for Safe Handling
1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.

Unpack the compound in a designated area, preferably within a chemical fume hood.

Verify the container label matches the order information.

2. Storage:

Store Solabegron hydrochloride in its original, tightly sealed container.

Keep the container in a cool (2-8°C), dry, and well-ventilated area away from incompatible

materials.

Store with a desiccant as recommended.

Ensure the storage area is clearly labeled with appropriate hazard warnings.

3. Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound within a chemical fume hood or

other ventilated enclosure to prevent inhalation of dust.

Use anti-static weigh paper or boats.

Wear a respirator if there is a risk of dust generation that cannot be controlled by local

exhaust ventilation.

Clean the balance and surrounding surfaces with a damp cloth after use to remove any

residual powder.

4. Solution Preparation and Use:

Prepare solutions in a chemical fume hood.
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Add the solid to the solvent slowly to avoid splashing.

If working with volatile solvents, ensure adequate ventilation.

Clearly label all solutions with the compound name, concentration, solvent, date, and

appropriate hazard warnings.

5. Spill Response:

In case of a spill, evacuate the immediate area if necessary.

Wear appropriate PPE, including respiratory protection if the spill involves a powder.

For small spills of solid material, carefully sweep or vacuum the material into a sealed

container for disposal. Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Collect all spill cleanup materials in a sealed container for proper disposal as chemical

waste.

Disposal Plan
All waste containing Solabegron hydrochloride must be treated as hazardous chemical

waste.

1. Waste Segregation:

Segregate Solabegron hydrochloride waste from other waste streams.

This includes unused compound, contaminated labware (e.g., pipette tips, tubes), and spill

cleanup materials.

2. Waste Collection:
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Collect solid waste in a clearly labeled, sealed, and puncture-resistant container.

Collect liquid waste in a compatible, sealed, and labeled container. Do not mix with

incompatible waste streams.

Contaminated sharps should be placed in a designated sharps container.

3. Disposal Procedure:

Dispose of all Solabegron hydrochloride waste through your institution's environmental

health and safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Solabegron hydrochloride down the drain or in the regular trash.[1] The

compound is very toxic to aquatic life.

For unused investigational drugs, follow institutional guidelines, which may involve returning

the material to the sponsor or disposal via an approved hazardous waste vendor.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1681909?utm_src=pdf-body
https://www.benchchem.com/product/b1681909?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FM/26/MSDS_FM26011_5000_EN.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal of Solabegron Hydrochloride Waste

Start: Generation of Waste

Segregate Waste:
- Solid
- Liquid
- Sharps

Collect Solid Waste in Labeled, Sealed Container Collect Liquid Waste in Labeled, Sealed Container Collect Sharps in Designated Sharps Container

Contact Environmental Health & Safety (EHS) for Pickup

Dispose via Approved Hazardous Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the disposal of Solabegron hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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